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Compound Name: Propoxyphenyl sildenafil

Cat. No.: B565868 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the potency of propoxyphenyl sildenafil
analogues, a class of synthetic compounds structurally similar to the phosphodiesterase type 5

(PDE5) inhibitor, sildenafil. These analogues, often found as undeclared ingredients in

unregulated "herbal" supplements, are of significant interest to researchers in drug

development and forensic analysis due to their potent and often uncharacterized

pharmacological activity. This document summarizes the available quantitative data on their

potency, details the experimental protocols for their assessment, and illustrates the relevant

biological pathways and experimental workflows.

Data Presentation: Comparative Potency against
PDE5
The primary mechanism of action for sildenafil and its analogues is the inhibition of

phosphodiesterase type 5 (PDE5), an enzyme crucial in the regulation of the nitric oxide

(NO)/cyclic guanosine monophosphate (cGMP) signaling pathway. The potency of these

compounds is typically quantified by their half-maximal inhibitory concentration (IC50) against

PDE5. While comprehensive, standardized data for many illicit analogues is scarce, the

following table provides a summary of the available information.
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Compound PDE5 IC50 (nM)
Relative Potency to
Sildenafil

Sildenafil ~3.5 1x

Propoxyphenyl-

thiohydroxyhomosildenafil
Not Reported ~10x more potent[1]

Propoxyphenyl aildenafil Not Reported Data not available

Propoxyphenyl thioaildenafil Not Reported Data not available

Note: The IC50 value for sildenafil can vary slightly depending on the experimental conditions.

[2] Propoxyphenyl sildenafil analogues are often identified in adulterated products, and

rigorous pharmacological data from controlled studies is limited.[3][4][5][6]

Signaling Pathway of Sildenafil Analogues
Sildenafil and its propoxyphenyl analogues exert their effects by targeting the NO/cGMP

pathway. In smooth muscle cells, nitric oxide (NO) activates soluble guanylate cyclase (sGC),

which in turn catalyzes the conversion of guanosine triphosphate (GTP) to cyclic guanosine

monophosphate (cGMP). cGMP acts as a second messenger, leading to the activation of

protein kinase G (PKG) and subsequent downstream effects that result in smooth muscle

relaxation and vasodilation. PDE5 terminates this signaling cascade by hydrolyzing cGMP to

GMP. By inhibiting PDE5, sildenafil analogues prevent the degradation of cGMP, leading to its

accumulation and an enhanced physiological response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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